Terbium
Overview
Description
Synthesis Analysis
Terbium compounds exhibit fascinating synthesis pathways and magnetic properties. For instance, terbium complexes with radical-bridged dilanthanide elements can exhibit single-molecule-magnet behavior, with a notable compound exhibiting magnetic hysteresis at 14 K due to the strong magnetic anisotropy of terbium(III) and effective exchange-coupling ability of the radical (Rinehart et al., 2011). High-pressure synthesis techniques have been employed to create new terbium silicates with unique crystal structures and luminescence properties, demonstrating the versatility in terbium compound synthesis (Bao et al., 2017).
Molecular Structure Analysis
The molecular structure of terbium compounds can vary widely, from simple coordination complexes to more complex polymeric structures. Terbium-doped ZnS quantum dots, for example, show a zinc blend crystal structure with terbium existing in a trivalent state within the host lattice, influencing their optical, photoluminescence, and photocatalytic properties (Poornaprakash et al., 2018).
Chemical Reactions and Properties
Terbium's chemical reactions often lead to compounds with notable luminescence and magnetic properties. For instance, terbium-containing complexes synthesized from reactions with isopropyl oxide and various ligands exhibit characteristic luminescence, which is influenced by the sample state and solvent polarity (Mei-juan, 2002).
Physical Properties Analysis
The physical properties of terbium compounds, such as their crystal structures and morphologies, are crucial for their applications in technology and materials science. The synthesis and structural analysis of terbium germanates, for example, reveal the formation of complex terbium oxide polyhedra arrangements, contributing to their stability and potential applications in electronics (Fulle et al., 2017).
Chemical Properties Analysis
The chemical properties of terbium, particularly its coordination chemistry and luminescence, have been extensively studied. Terbium(III) complexes with carboxylate ligands, for instance, exhibit strong green luminescence due to efficient energy transfer processes within the complex, showcasing terbium's utility in luminescent materials (Yin et al., 2004).
Scientific Research Applications
Electrochemical Applications : Terbium is critical in the clean energy and defense industries. It has been extensively used as a phosphor in fluorescent lighting and in magnetostrictive materials like Terfenol-D, an alloy of terbium, iron, and dysprosium. Research has focused on the electrochemical deposition of terbium from molten salts, aiming to establish robust recycling and reuse processes to address its future scarcity (Rayaprolu, 2014).
Biomedical Research : Terbium acts as a luminescent probe in the study of protein calcium-binding sites. Its unique luminescence properties have been exploited in various biomedical research contexts, such as understanding the behavior of calmodulin, a calcium-dependent regulator protein (Kilhoffer, Demaille, & Gérard, 1980).
Nuclear Medicine Applications : Terbium’s radioisotopes, such as 149Tb, 152Tb, 155Tb, and 161Tb, are considered for various fields of nuclear medicine. These isotopes have potential in theranostics, a field combining therapy and diagnostics. However, challenges remain in their production for clinical applications (Naskar & Lahiri, 2021).
Drug Carriers and Cancer Therapy : Terbium (III) ions have been used to modify magnetic drug carriers. These modifications extend their application possibilities, particularly in targeted anticancer radiotherapy and imaging techniques (Nieciecka et al., 2022).
Optical and Luminescent Properties : Terbium complexes with specific sensitizers have been developed for applications like ratiometric oxygen sensing and regioselective cell killing. These applications leverage the luminescent properties of terbium (Law et al., 2009).
Extraction and Refining for Industrial Use : Terbium metal is used in the phosphor industry, electronic industry for magneto-optical recording media, and in the production of specialty alloys. Extracting high purity terbium metal involves recovery from rare earth minerals and several refining steps (Attia, 1990).
Terbium in Laser Technologies : Terbium gallium garnet ceramics have been explored for use in Faraday rotators, essential for laser amplifiers and birefringence compensation in high-power laser systems (Yoshida et al., 2011).
Future Directions
Research on terbium has gained momentum due to its four short-lived radioisotopes, 149Tb, 152Tb, 155Tb, 161Tb, all of which can be considered in one or another field of nuclear medicine . These isotopes have appealing nuclear characteristics and have the potential to do justice to the proposed theory of theranostics nuclear medicine, which amalgamates therapeutic and diagnostic radioisotopes together .
properties
IUPAC Name |
terbium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Tb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZCRRIHWUXGPOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Tb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Tb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3064691 |
Source
|
| Record name | Terbium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3064691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.92535 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Silver metal that oxidizes in air; [Merck Index] |
Source
|
| Record name | Terbium | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2162 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Terbium | |
CAS RN |
13598-54-4, 7440-27-9 |
Source
|
| Record name | Terbium hydride (TbH3) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13598-54-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Terbium | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7440-27-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Terbium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007440279 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Terbium | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Terbium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3064691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Terbium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.306 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TERBIUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/06SSF7P179 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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